2-(2-chloro-6-fluorophenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-chloro-6-fluorophenyl)acetamide
• InChI: InChI=1S/C16H19ClFNO3/c17-12-2-1-3-13(18)11(12)9-16(20)19-10-4-5-14-15(8-10)22-7-6-21-14/h1-3,10,14-15H,4-9H2,(H,19,20)
• InChI Key: BJRFLZCALDGWRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1NC(=O)CC3=C(C=CC=C3Cl)F)OCCO2
• Molecular Formula: C16H19ClFNO3
• Molecular Weight: 327.78 g/mol

Description

The compound “2-(2-chloro-6-fluorophenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide” is an organic compound containing a benzene ring substituted with chlorine and fluorine atoms, and an octahydrobenzo[b][1,4]dioxin ring attached via an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar at the benzene ring, with the octahydrobenzo[b][1,4]dioxin ring adding some three-dimensionality.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the electronegative chlorine and fluorine atoms, as well as the electron-rich dioxin ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of halogens and the dioxin ring could affect its polarity, solubility, and stability.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

• Spectroscopic and Quantum Mechanical Studies : Research has shown that benzothiazolinone acetamide analogs exhibit potential for use as photosensitizers in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and free energy of electron injection. These compounds also show significant non-linear optical (NLO) activity, indicating potential applications in photonics and molecular electronics. Additionally, molecular docking studies suggest interactions with Cyclooxygenase 1 (COX1), hinting at biomedical applications (Mary et al., 2020).

Anti-Cancer Activity

• Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity : Fluorobenzo[b]pyran derivatives have been synthesized and tested against various human cancer cell lines, showing anticancer activity at low concentrations. This research underscores the potential of fluorine-substituted compounds in developing new therapeutic agents for cancer treatment (Hammam et al., 2005).

Antitumor and Antimicrobial Activities

• Synthesis and Antitumor Activity Evaluation of Benzothiazole Derivatives : A study on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings revealed considerable anticancer activity against some cancer cell lines, highlighting the importance of structural modification in enhancing therapeutic efficacy (Yurttaş et al., 2015).
• Sulfide and Sulfone Derivatives for Antimicrobial Activity : Derivatives of 4-(2-chloro-4-fluorophenyl)-thiazole have been synthesized and shown to possess antimicrobial activity against various bacterial and fungal strains, demonstrating their potential as lead compounds for developing new antimicrobial agents (Badiger et al., 2013).

Metabolic Stability and Enzyme Inhibition

• Investigations on PI3K/mTOR Dual Inhibitors : Research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has explored various 6,5-heterocycles to improve metabolic stability, offering insights into the design of more stable and efficacious therapeutic agents (Stec et al., 2011).